3-Vinylbenzoic acid

• IUPAC Name: 3-ethenylbenzoic acid
• InChI: InChI=1S/C9H8O2/c1-2-7-4-3-5-8(6-7)9(10)11/h2-6H,1H2,(H,10,11)
• InChI Key: VWXZFDWVWMQRQR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CC=C1)C(=O)O
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID10403301
• Molecular Weight: 148.16 g/mol
• CAS No.: 28447-20-3

Description

Scientific Research Applications

3-Vinylbenzoic acid has several applications in scientific research:

Chemistry: Used as a monomer in the synthesis of polymers and copolymers.

Biology: Investigated for its potential use in the development of bioactive compounds.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Safety and Hazards

3-Vinylbenzoic acid is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). It’s recommended to avoid dust formation, ingestion, and inhalation, and to use personal protective equipment when handling this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Vinylbenzoic acid can be synthesized through several methods. One common approach is the Wittig reaction, which involves the reaction of phosphonium ylides with carbonyl compounds to form alkenes. For instance, this compound can be synthesized from 3-formylbenzoic acid using a Wittig reagent .

Industrial Production Methods: Industrial production of this compound often involves the use of catalytic processes and optimized reaction conditions to ensure high yield and purity. The specific details of these industrial methods are proprietary and vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions: 3-Vinylbenzoic acid undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The benzene ring can participate in reactions such as nitration, sulfonation, and halogenation.

Addition Reactions: The vinyl group can undergo addition reactions with halogens and hydrogen halides.

Polymerization: The vinyl group can also participate in polymerization reactions to form polymers.

Common Reagents and Conditions:

Electrophilic Aromatic Substitution: Reagents such as nitric acid for nitration, sulfuric acid for sulfonation, and halogens for halogenation.

Addition Reactions: Halogens (e.g., bromine) and hydrogen halides (e.g., hydrogen chloride).

Polymerization: Radical initiators such as benzoyl peroxide.

Major Products:

Nitration: 3-Nitrovinylbenzoic acid.

Halogenation: 3-Halovinylbenzoic acid.

Polymerization: Poly(this compound).

Mechanism of Action

The mechanism of action of 3-vinylbenzoic acid depends on the specific application. In polymerization reactions, the vinyl group undergoes radical polymerization to form long-chain polymers. In electrophilic aromatic substitution reactions, the benzene ring acts as a nucleophile, attacking electrophiles to form substituted products .

Comparison with Similar Compounds

• 2-Vinylbenzoic acid
• 4-Vinylbenzoic acid
• 2-Allylbenzoic acid
• 4-(2-Propenyl)benzoic acid

Comparison: 3-Vinylbenzoic acid is unique due to the position of the vinyl group on the benzene ring. This positioning affects its reactivity and the types of reactions it can undergo. For example, 4-vinylbenzoic acid has the vinyl group at the para position, which can lead to different reactivity patterns and applications .

Customer Q & A

Q1: Can 3-Vinylbenzoic acid be used to create polymers with specific binding properties?

A1: Yes, this compound has shown promise in the creation of molecularly imprinted polymers (MIPs). [] Researchers successfully used this compound as a functional monomer, alongside ethylene glycol dimethacrylate as a cross-linking agent, to create MIPs that mimic the adenosine triphosphate (ATP) binding cleft in protein kinases. [] These MIPs demonstrated high affinity and selectivity for ATP-mimetic inhibitors, highlighting their potential for drug discovery and screening applications. []

Q2: How does the position of the vinyl group on the benzene ring influence polymerization?

A2: The position of the vinyl group significantly impacts the polymerization of Vinylbenzoic acid derivatives. [] While 4-Vinylbenzoic acid successfully undergoes polymerization, attempts to polymerize this compound under similar anionic conditions resulted in incomplete reactions and low yields of insoluble products. [] This suggests that the position of the vinyl group influences the reactivity and potential side reactions during polymerization.

Q3: Can this compound be used to modify the surface properties of existing polymers?

A3: Research suggests that this compound can be utilized for the surface modification of polymers like polybutadiene. [] Using supercritical carbon dioxide (scCO2) as a transport medium, this compound can be delivered to the polymer surface. [] The scCO2 facilitates the modification without affecting the bulk properties of the polymer, allowing for controlled alterations to surface hydrophilicity. []

Q4: Does this compound play a role in nanoparticle synthesis and catalysis?

A4: While this compound itself isn't directly involved, its polymerized counterpart, poly(this compound), has been used in the preparation of palladium nanoparticles. [] These nanoparticles, stabilized by poly(this compound), act as catalysts for the hydrogenation of olefins. [] Interestingly, the catalytic activity varies depending on the structure of the olefin, indicating a potential influence of steric effects and inclusion complex formation within the polymer matrix. []

Q5: What are the limitations of using this compound in material science applications?

A5: While this compound holds promise for various applications, challenges remain. For instance, controlling its polymerization, particularly via anionic mechanisms, requires further investigation to achieve well-defined polymers with desired molecular weights and architectures. [] Additionally, a comprehensive understanding of its interaction with different polymer substrates and the long-term stability of modified materials is crucial for developing robust and reliable applications. [] Further research is needed to fully explore its potential in areas like drug delivery, catalysis, and sensing.